![molecular formula C16H22N2O2 B1509288 Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate CAS No. 1086394-68-4](/img/structure/B1509288.png)
Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of BDSDC is represented by the SMILES stringN1(CCC2(CNCC2)CC1)CC3=CC=CC=C3 . This indicates that the molecule contains a benzyl group attached to a 2,8-diazaspiro[4.5]decane structure . Physical And Chemical Properties Analysis
BDSDC has a molecular weight of 274.36 . It is a solid at room temperature . The InChI key isMDBVTGGHEWEATH-UHFFFAOYSA-N , which is a unique identifier for the molecule.
Scientific Research Applications
Supramolecular Chemistry
Compounds related to Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate demonstrate interesting supramolecular arrangements due to their structural features. For instance, the study by Graus et al. (2010) explores the crystal structure and supramolecular arrangements of cyclohexane-5-spirohydantoin derivatives, highlighting the influence of substituents on the cyclohexane ring in forming dimers and ribbons through hydrogen bonding and interactions between hydantoin rings Graus, D. Casabona, S. Uriel, C. Cativiela, J. Serrano, 2010.
Potential Therapeutic Applications
Several studies have synthesized derivatives of Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate with potential therapeutic applications, particularly in the area of anxiolytics and antihypertensive agents. For example, Kossakowski et al. (1998) synthesized derivatives with potential anxiolytic activity, highlighting their receptorial affinity in preliminary assays Kossakowski, T. Zawadowski, J. Turło, J. Kleps, 1998. Furthermore, Kato et al. (2013) identified 2,8-diazaspiro[4.5]decane-based trisubstituted urea derivatives as potent soluble epoxide hydrolase inhibitors with significant effects in reducing blood pressure in spontaneously hypertensive rats, underscoring their potential as orally active agents for treating hypertension Kato, Nobuhiro Fuchi, H. Saburi, Y. Nishimura, Ayano Watanabe, Mai Yagi, Yasuhito Nakadera, Eriko Higashi, M. Yamada, Takumi Aoki, 2013.
Safety and Hazards
properties
IUPAC Name |
benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate |
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InChI |
InChI=1S/C16H22N2O2/c19-15(20-12-14-4-2-1-3-5-14)18-11-8-16(13-18)6-9-17-10-7-16/h1-5,17H,6-13H2 |
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InChI Key |
DFQASBLNWYEDIT-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
C1CNCCC12CCN(C2)C(=O)OCC3=CC=CC=C3 |
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| Source | PubChem | |
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Molecular Formula |
C16H22N2O2 |
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DSSTOX Substance ID |
DTXSID30735237 |
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| Record name | Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate | |
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Molecular Weight |
274.36 g/mol |
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| Source | PubChem | |
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Product Name |
Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate | |
CAS RN |
1086394-68-4 |
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| Record name | 2,8-Diazaspiro[4.5]decane-2-carboxylic acid, phenylmethyl ester | |
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| Record name | Benzyl 2,8-diazaspiro[4.5]decane-2-carboxylate | |
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Retrosynthesis Analysis
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